Cas no 174573-84-3 (4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 174573-84-3
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• MDL: MFCD01164032
• CID: 3054131
• PubChem ID: 748123
• Update Time: 2025-07-23

4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-(2-methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
• SBB007097
• ART-CHEM-BB B017980
• TIMTEC-BB SBB007097
• 4-ETHYL-5-(2-METHOXYPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-ethyl-5-(2-methoxyphenyl)-2H-1,2,4-triazole-3-thione
• VS-14036
• CS-0207388
• Z56945550
• AKOS005691861
• 4-ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl hydrosulfide
• 4-ethyl-3-(2-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• G32660
• CCG-23692
• SCHEMBL8978530
• 174573-84-3
• ALBB-003271
• AKOS000100162
• STK030027
• EN300-08493
• 4-ethyl-5-(2-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• BBL037278
• 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(2-methoxyphenyl)-
• MFCD01164032
• STL037792
• ZINC01300047
• ZINC00193933
• BAS 02137855
• AKOS BBS-00003316
• 4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD01164032
• Inchi： 1S/C11H13N3OS/c1-3-14-10(12-13-11(14)16)8-6-4-5-7-9(8)15-2/h4-7H,3H2,1-2H3,(H,13,16)
• InChI Key： KYWIYTQTBIVIRN-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2OC)N1CC

Computed Properties

• Exact Mass: 235.07793322Da
• Monoisotopic Mass: 235.07793322Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69Ų

4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Professional Introduction to 4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 174573-84-3)

4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 174573-84-3, belongs to the triazole class of molecules, which are known for their broad spectrum of biological activities. The structural features of this molecule, including its ethyl substituent and methoxyphenyl group, contribute to its unique chemical properties and potential applications in drug discovery.

The 1,2,4-triazole core is a prominent scaffold in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The presence of a thiol (-SH) group at the 3-position of the triazole ring enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The 2-methoxyphenyl group further modulates the electronic properties of the molecule, influencing its solubility and binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol more effectively. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The methoxyphenyl moiety, in particular, has been identified as a key pharmacophore that contributes to its binding interactions with target proteins.

In vitro studies have demonstrated that 4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol possesses inhibitory properties against several enzymes relevant to human health. For instance, preliminary data suggests that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins involved in inflammation. Additionally, the compound's interaction with other enzymes such as lipoxygenases has been explored, indicating its potential role in modulating lipid peroxidation processes.

The thiol group in 4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol also makes it a candidate for further derivatization and optimization. Thiol-containing compounds are known for their ability to form disulfide bonds, which can be exploited in designing molecules with enhanced stability or targeted delivery systems. Researchers are investigating how modifications at this position can influence the compound's pharmacokinetic profile and bioavailability.

One of the most exciting aspects of 4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is its potential application in developing treatments for neurological disorders. The triazole scaffold has been associated with compounds that exhibit neuroprotective effects. By incorporating the 2-methoxyphenyl group and the reactive thiol moiety, scientists aim to enhance these properties and create novel therapeutic agents that can address conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis of 4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule efficiently.

Ongoing research is also exploring the role of 4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol in cancer therapy. Preliminary findings suggest that it may inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The combination of its structural features makes it a versatile candidate for further investigation in oncology research.

The pharmacological profile of 4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is being further elucidated through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed insights into how the molecule interacts with biological targets at an atomic level. Such information is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

In conclusion, 4-Ethyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 174573-84-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new therapeutic agents targeting various diseases. As research continues to uncover more about its potential benefits, this molecule is poised to play an important role in future medical advancements.